Cas no 2813233-17-7 (tert-Butyldimethyl((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)oxy)silane)

• Product Name: tert-Butyldimethyl((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)oxy)silane
• CAS No: 2813233-17-7
• MF: C₂₂H₃₃BO₃Si
• MW: 384.392127752304
• CID: 5520064
• PubChem ID: 163353927
• Update Time: 2025-05-22

tert-Butyldimethyl((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)oxy)silane Chemical and Physical Properties

Names and Identifiers

• tert-butyldimethyl((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)oxy)silane
• 2813233-17-7
• tert-Butyldimethyl{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl]oxy}silane
• tert-butyldimethyl{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl]oxy}silane
• G70222
• tert-butyl-dimethyl-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl]oxysilane
• tert-Butyldimethyl((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)oxy)silane

• Inchi： 1S/C22H33BO3Si/c1-20(2,3)27(8,9)24-19-15-14-18(16-12-10-11-13-17(16)19)23-25-21(4,5)22(6,7)26-23/h10-15H,1-9H3
• InChI Key： CSFRRKBYANJZOM-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(B2OC(C)(C)C(C)(C)O2)C2C=CC=CC1=2)[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 384.2292016g/mol
• Monoisotopic Mass: 384.2292016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on tert-Butyldimethyl((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)oxy)silane

tert-Butyldimethyl((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)oxy)silane: A Comprehensive Overview

The compound tert-butyl dimethyl ((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)oxy)silane, identified by the CAS number 2813233-17-7, is a highly specialized organosilicon compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structure and versatile properties. Recent studies have highlighted its potential in advanced materials science and organic synthesis.

The molecular structure of this compound is characterized by a tert-butyl group attached to a silicon atom, which is further bonded to two methyl groups and an oxygen atom. The oxygen atom is connected to a naphthalene ring system substituted with a dioxaborolane moiety. This combination of functional groups makes the compound highly reactive and selective in various chemical reactions. The presence of the dioxaborolane group introduces additional electronic complexity, enhancing its utility in cross-coupling reactions and other organometallic transformations.

Recent research has demonstrated the effectiveness of this compound in facilitating Suzuki-Miyaura couplings, where the dioxaborolane group acts as a boron-based coupling partner. This has opened new avenues for synthesizing complex aromatic systems with high precision. Moreover, the tert-butyl group provides steric protection during reaction processes, ensuring high yields and selectivity.

In terms of applications, this compound has found significant use in the synthesis of advanced materials such as polymeric nanocomposites and pharmaceutical intermediates. Its ability to undergo controlled polymerization under mild conditions makes it an ideal candidate for developing novel materials with tailored properties. Additionally, its role as an intermediate in drug discovery has been explored in recent studies focusing on bioactive molecules.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the naphthalene derivative followed by its coupling with the dioxaborolane moiety. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions. These methods not only enhance reaction efficiency but also reduce environmental impact by minimizing waste generation.

In conclusion, tert-butyl dimethyl ((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)oxy)silane represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in modern chemical research and industry. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future advancements in materials science and organic synthesis is expected to grow significantly.